Cas no 1269667-38-0 (METHYL 4-OXO-3,4-DIHYDROTHIENO[3,2-D]PYRIMIDINE-7-CARBOXYLATE)

• Product Name: METHYL 4-OXO-3,4-DIHYDROTHIENO[3,2-D]PYRIMIDINE-7-CARBOXYLATE
• CAS No: 1269667-38-0
• MF: C₈H₆N₂O₃S
• MW: 210.209840297699
• CID: 2101932
• Update Time: 2025-05-26

METHYL 4-OXO-3,4-DIHYDROTHIENO[3,2-D]PYRIMIDINE-7-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-d]pyrimidine-7-carboxylic acid, 3,4-dihydro-4-oxo-, methyl ester
• 3,4-dihydro-4-oxo-Thieno[3,2-d]pyrimidine-7-carboxylic acid methyl ester
• METHYL 4-HYDROXYTHIENO[3,2-D]PYRIMIDINE-7-CARBOXYLATE
• CRQYDTATGSNSHN-UHFFFAOYSA-N
• Thieno[3,2-d]pyrimidine-7-carboxylic acid, 3,4-dih
• CID 135741868
• methyl 4-oxo-3,4-dihydrothieno[3,2-d]pyrimidine-7-carboxylate
• METHYL 4-OXO-3,4-DIHYDROTHIENO[3,2-D]PYRIMIDINE-7-CARBOXYLATE

• MDL： MFCD20487839
• Inchi： 1S/C8H6N2O3S/c1-13-8(12)4-2-14-6-5(4)9-3-10-7(6)11/h2-3H,1H3,(H,9,10,11)
• InChI Key： CRQYDTATGSNSHN-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)C2=C1C(NC=N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 305
• Topological Polar Surface Area: 96

Experimental Properties

• Density: 1.63±0.1 g/cm3(Predicted)
• Boiling Point: 395.2±52.0 °C(Predicted)
• pka: 0.07±0.20(Predicted)

Additional information on METHYL 4-OXO-3,4-DIHYDROTHIENO[3,2-D]PYRIMIDINE-7-CARBOXYLATE

Comprehensive Overview of METHYL 4-OXO-3,4-DIHYDROTHIENO[3,2-D]PYRIMIDINE-7-CARBOXYLATE (CAS No. 1269667-38-0)

METHYL 4-OXO-3,4-DIHYDROTHIENO[3,2-D]PYRIMIDINE-7-CARBOXYLATE (CAS No. 1269667-38-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure and potential applications. This compound belongs to the thienopyrimidine class, which is known for its diverse biological activities. The presence of a methyl ester group at the 7-position and a 4-oxo moiety in the 3,4-dihydro framework makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for thienopyrimidine derivatives has surged, driven by their relevance in drug discovery and material science. Researchers are particularly interested in METHYL 4-OXO-3,4-DIHYDROTHIENO[3,2-D]PYRIMIDINE-7-CARBOXYLATE due to its potential as a building block for kinase inhibitors, which are pivotal in treating various diseases. The compound's CAS No. 1269667-38-0 is frequently searched in academic databases, reflecting its growing importance in synthetic chemistry.

The synthesis of METHYL 4-OXO-3,4-DIHYDROTHIENO[3,2-D]PYRIMIDINE-7-CARBOXYLATE typically involves multi-step reactions, including cyclization and esterification processes. Its molecular weight and solubility properties make it suitable for further functionalization, a topic often explored in peer-reviewed journals. Additionally, the compound's thermal stability and reactivity under various conditions are key areas of investigation for industrial applications.

From an SEO perspective, queries such as "thienopyrimidine synthesis," "CAS 1269667-38-0 uses," and "methyl ester derivatives in drug design" are trending, indicating strong user interest. This aligns with the broader focus on green chemistry and sustainable synthesis, as researchers seek eco-friendly methods to produce such compounds. The compound's role in medicinal chemistry and material science further enhances its appeal to a global audience.

In conclusion, METHYL 4-OXO-3,4-DIHYDROTHIENO[3,2-D]PYRIMIDINE-7-CARBOXYLATE (CAS No. 1269667-38-0) represents a critical intermediate in modern chemistry. Its applications span from pharmaceutical development to advanced material engineering, making it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and beyond.